Cas no 57537-85-6 (6-CHLORO-4-OXOTHIOCHROMANE-2-CARBOXYLIC ACID)

• Product Name: 6-CHLORO-4-OXOTHIOCHROMANE-2-CARBOXYLIC ACID
• CAS No: 57537-85-6
• MF: C₁₀H₇ClO₃S
• MW: 242.678780794144
• CID: 6630131
• PubChem ID: 57645630
• Update Time: 2025-06-28

6-CHLORO-4-OXOTHIOCHROMANE-2-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• SCHEMBL84260
• 6-CHLORO-4-OXOTHIOCHROMANE-2-CARBOXYLICACID
• 57537-85-6
• 6-CHLORO-4-OXOTHIOCHROMANE-2-CARBOXYLIC ACID
• 2H-1-Benzothiopyran-2-carboxylic acid, 6-chloro-3,4-dihydro-4-oxo-

• Inchi： 1S/C10H7ClO3S/c11-5-1-2-8-6(3-5)7(12)4-9(15-8)10(13)14/h1-3,9H,4H2,(H,13,14)
• InChI Key： MHGIWGIQIPLCSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CC(C(=O)O)S2)=O

Computed Properties

• Exact Mass: 241.9804429g/mol
• Monoisotopic Mass: 241.9804429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 477.3±45.0 °C(Predicted)
• pka: 2.73±0.20(Predicted)

Additional information on 6-CHLORO-4-OXOTHIOCHROMANE-2-CARBOXYLIC ACID

6-Chloro-4-Oxothiochromane-2-Carboxylic Acid (CAS No. 57537-85-6)

The compound 6-Chloro-4-Oxothiochromane-2-Carboxylic Acid (CAS No. 57537-85-6) is a unique sulfur-containing heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiochromanes, which are sulfur analogs of chromanes, and its structure features a chloro substituent at the 6-position and a carboxylic acid group at the 2-position. The presence of these functional groups makes it a versatile molecule for further chemical modifications and derivatizations.

Recent studies have highlighted the importance of sulfur-containing heterocycles in drug discovery and material science. The 4-Oxothiochromane core of this compound has been shown to exhibit interesting biological activities, including antioxidant and anti-inflammatory properties. Researchers have also explored its potential as a building block for constructing more complex molecules with enhanced bioavailability and therapeutic efficacy.

The synthesis of 6-Chloro-4-Oxothiochromane-2-Carboxylic Acid involves a multi-step process that typically begins with the preparation of the thiochromane skeleton. This is followed by selective chlorination at the 6-position and subsequent oxidation to introduce the carboxylic acid group. The reaction conditions, such as temperature, pH, and solvent choice, play a critical role in ensuring high yields and purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in polar solvents like water is limited due to the hydrophobic nature of the thiochromane ring system. However, the carboxylic acid group can form salts with various bases, enhancing its solubility in aqueous media.

The biological evaluation of 6-Chloro-4-Oxothiochromane-2-Carboxylic Acid has revealed promising results in vitro. Studies conducted using human cancer cell lines have demonstrated moderate cytotoxic activity, suggesting its potential as an anticancer agent. Additionally, preliminary pharmacokinetic studies indicate that this compound has acceptable absorption profiles in preclinical models, making it a viable candidate for further drug development.

In terms of applications, this compound serves as an intermediate in the synthesis of more complex sulfur-containing heterocycles. Its unique structure allows for further functionalization at both the chloro and carboxylic acid positions, enabling the creation of derivatives with diverse biological activities. For instance, substitution at the chloro position can lead to compounds with improved pharmacokinetic properties or enhanced selectivity for specific biological targets.

The environmental impact of 6-Chloro-4-Oxothiochromane-2-Carboxylic Acid has also been a topic of interest in recent research. Studies on its biodegradation pathways suggest that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic environments. This makes it a more eco-friendly alternative to other sulfur-containing compounds that are resistant to biodegradation.

In conclusion, 6-Chloro-4-Oxothiochromane-2-Carboxylic Acid (CAS No. 57537-85-6) is a valuable compound with diverse applications in chemistry and biology. Its unique structure, combined with favorable physical and biological properties, positions it as a promising candidate for further research and development in various fields.